2-fluoro-N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)benzamide

• IUPAC Name: 2-fluoro-N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-3-ylethyl]benzamide
• InChI: InChI=1S/C17H14FNO3S/c18-14-5-2-1-4-13(14)16(20)19-11-17(21,12-7-9-23-10-12)15-6-3-8-22-15/h1-10,21H,11H2,(H,19,20)
• InChI Key: DBPFRXDRRXDVPP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCC(C2=CSC=C2)(C3=CC=CO3)O)F
• Molecular Formula: C17H14FNO3S
• Molecular Weight: 331.4 g/mol

Description

2-fluoro-N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)benzamide is a chemical compound that has attracted attention due to its potential applications in scientific research. This compound is also known as JNJ-26854165 and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.

Scientific Research Applications

Fluorinated Compound Synthesis

Research into fluorine-containing compounds, like 2-fluoro-N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-3-yl)ethyl)benzamide, has shown significant advancements in synthetic chemistry. Fluorinated compounds have been synthesized through innovative methodologies, including microwave-induced tandem intramolecular Wittig and Claisen rearrangement reactions, demonstrating the compound's utility in creating complex molecular structures with potential applications in material science and pharmaceuticals (Ramarao et al., 2004); (Rao et al., 2005).

Material Science and Electronics

In material science, the introduction of fluorine atoms into organic compounds has led to the development of materials with unique electronic and optical properties. Studies have explored the electrochemical and optical properties of fluorinated acceptor-based systems, indicating the potential of fluorinated compounds in applications like electrochromic devices and organic electronics (Çakal et al., 2021).

Biological Applications and Imaging

Fluorinated benzamide derivatives have been evaluated for their affinity and activity at specific receptor sites, highlighting their potential in therapeutic and diagnostic applications. For instance, certain compounds have shown selective binding affinity to melatonin receptors, indicating their utility in studying receptor-ligand interactions and potentially treating related disorders (Mesangeau et al., 2011). Additionally, fluorinated compounds have been used as molecular imaging probes, offering insights into the brain's serotonin receptors in conditions like Alzheimer's disease, showcasing their importance in biomedical imaging and neurodegenerative disease research (Kepe et al., 2006).

Fluorescence and Sensing Applications

The compound's relevance extends to the development of fluorescent materials and chemosensors. For example, phenoxazine-based fluorescent chemosensors have been synthesized for the discriminative detection of metal ions, demonstrating the compound's role in environmental monitoring and bioimaging applications (Ravichandiran et al., 2020).